N-benzyl-2-{[(4-methylphenyl)acetyl]amino}benzamide
Overview
Description
N-benzyl-2-{[(4-methylphenyl)acetyl]amino}benzamide is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. This compound is also known as N-benzyl-4-methyl-N-(4-methylphenyl)-2-oxo-2-phenylbutanamide or BMMPB, and it has a molecular formula of C27H27NO2.
Mechanism of Action
The exact mechanism of action of N-benzyl-2-{[(4-methylphenyl)acetyl]amino}benzamide is not fully understood. However, it has been suggested that it may work by inhibiting the production of pro-inflammatory cytokines and modulating the activity of certain enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
N-benzyl-2-{[(4-methylphenyl)acetyl]amino}benzamide has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been found to inhibit the growth of certain cancer cells in vitro. Additionally, it has been studied for its potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-2-{[(4-methylphenyl)acetyl]amino}benzamide in lab experiments is its potential as a therapeutic agent for various diseases. However, a limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use as a therapeutic agent.
Future Directions
There are several future directions for research on N-benzyl-2-{[(4-methylphenyl)acetyl]amino}benzamide. One direction is to further investigate its anti-inflammatory and analgesic properties and its potential use as a treatment for pain and inflammation. Another direction is to explore its potential as a neuroprotective agent for neurodegenerative diseases. Additionally, research could be conducted to optimize its use as an anti-tumor agent.
Scientific Research Applications
N-benzyl-2-{[(4-methylphenyl)acetyl]amino}benzamide has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, analgesic, and anti-tumor properties. It has also been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N-benzyl-2-[[2-(4-methylphenyl)acetyl]amino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O2/c1-17-11-13-18(14-12-17)15-22(26)25-21-10-6-5-9-20(21)23(27)24-16-19-7-3-2-4-8-19/h2-14H,15-16H2,1H3,(H,24,27)(H,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRHTWIHZPGGBJF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CC(=O)NC2=CC=CC=C2C(=O)NCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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